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Abstract

This technical guide provides a comprehensive overview of the chemical properties and
associated hazards of Strontium Arsenate (CAS No. 13464-68-1). Strontium arsenate, with
the chemical formula Sr3(AsQa4)z, is an inorganic salt that presents significant toxicological
concerns due to its arsenate component.[1] This document consolidates available data on its
physical and chemical characteristics, outlines its synthesis, and details its health hazards. Due
to the limited availability of specific experimental data in publicly accessible literature, this guide
also highlights areas where information is currently lacking.

Chemical and Physical Properties

Strontium arsenate is a white, solid inorganic salt at standard temperature and pressure.[1]
Many of its fundamental physicochemical properties are not extensively documented in readily
available literature.[1][2]

Table 1: Physical and Chemical Properties of Strontium Arsenate

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b079259#bc-rfq
https://www.benchchem.com/product/b079259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-arsenate-cas-number-13464-68-1
https://www.benchchem.com/product/b079259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-arsenate-cas-number-13464-68-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71101651.htm
https://www.benchchem.com/product/b079259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-arsenate-cas-number-13464-68-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71101651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71101651.htm
https://www.vulcanchem.com/product/vc20978714
https://www.benchchem.com/product/b079259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-arsenate-cas-number-13464-68-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
CAS Number 13464-68-1 [1]
Molecular Formula Sr3(AsOa4)2 [1]
Molecular Weight 540.7 g/mol [1]
Appearance White solid/powder [1]

Melting Point Data not available [3]

Boiling Point Data not available [3]

Density Data not available [3]
Solubility in Water Very low [1]
Solubility Product Constant - 4.99 x 10-19 (2]

(Ksp)

Crystal Structure

The crystal structure of strontium arsenate consists of strontium cations (Sr2*) and arsenate
anions (AsOa43") forming a three-dimensional network. Within this structure, the strontium ions
are coordinated with oxygen atoms from the arsenate groups.[1]

Chemical Reactivity

Under acidic conditions, strontium arsenate dissolves, releasing strontium ions and forming
arsenic acid.[2] The arsenate component can undergo reduction to the more toxic and mobile
arsenite form, particularly through microbial action.[2]

Synthesis
Precipitation Method

A common laboratory-scale synthesis of strontium arsenate involves a precipitation reaction.
This is achieved by reacting a soluble strontium salt, such as strontium nitrate, with a soluble
arsenate salt, like sodium arsenate, in an aqueous solution.[2] The resulting strontium
arsenate precipitates out of the solution and can be isolated.[2]
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Aqueous Reactants Products

Sodium Arsenate (aq) Sodium Nitrate (aq)

Precipitation

Strontium Nitrate (aq) Strontium Arsenate (S)
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A simplified workflow for the precipitation synthesis of Strontium Arsenate.

Experimental Protocol: Precipitation Synthesis

A detailed, standardized experimental protocol for the synthesis of strontium arsenate is not
readily available in the reviewed literature. However, a general procedure based on the
precipitation reaction is as follows:

e Preparation of Reactant Solutions: Prepare aqueous solutions of a soluble strontium salt
(e.g., Strontium Nitrate, Sr(NOs)2) and a soluble arsenate salt (e.g., Sodium Arsenate,
NaszAsOa4) of known concentrations.

» Reaction: Slowly add the sodium arsenate solution to the strontium nitrate solution with
constant stirring. A white precipitate of strontium arsenate will form.

e Digestion: The mixture may be gently heated to promote the growth of larger crystals, which
facilitates easier filtration.

« |solation: The precipitate is collected by filtration.

e Washing: The collected solid is washed with deionized water to remove any soluble
impurities, such as sodium nitrate.

e Drying: The purified strontium arsenate is dried in an oven at a suitable temperature to
remove residual water.
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Hazards and Toxicology

The primary hazard associated with strontium arsenate is the toxicity of the arsenate anion.[1]

Arsenic and its compounds are classified as toxic and carcinogenic.

Table 2: Toxicological Profile of Strontium Arsenate

Hazard Description Reference
Ingestion or inhalation can
lead to arsenical poisoning,

Acute Toxicity with symptoms including [4]

nausea, vomiting, abdominal

pain, and diarrhea.

Carcinogenicity

Arsenic compounds are
classified as human

carcinogens.

[4]

Chronic Toxicity

Long-term exposure may lead
to skin lesions, neurological
effects, and damage to the

liver and kidneys.

[4]

LD50

Specific LD50 data for
Strontium Arsenate is not

available.

Mechanism of Toxicity

The toxicity of arsenate is primarily due to its chemical similarity to phosphate. This allows it to

interfere with essential biochemical processes:

o Phosphate Competition: Arsenate can substitute for phosphate in phosphorylation reactions,

leading to the formation of unstable arsenate esters that readily hydrolyze. This uncouples

oxidative phosphorylation, disrupting cellular energy production.

e Enzyme Inhibition: Arsenate can inhibit various enzymes, further contributing to cellular

dysfunction.[1]
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» Oxidative Stress: The metabolism of arsenic in the body can generate reactive oxygen
species, leading to oxidative stress and cellular damage.[1]
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A logical overview of the hazards associated with Strontium Arsenate exposure.

Experimental Protocols for Toxicological Assessment

Specific toxicological studies on strontium arsenate are not widely published. The
assessment of its toxicity would generally follow established OECD guidelines for testing of

chemicals. These protocols would include:

o Acute Oral Toxicity (OECD TG 420, 423, or 425): To determine the median lethal dose
(LD50).
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o Repeated Dose Toxicity Studies (OECD TG 407, 408): To evaluate the effects of sub-acute
or chronic exposure.

o Genotoxicity Tests (e.g., Ames test - OECD TG 471, In vitro micronucleus test - OECD TG
487): To assess the mutagenic potential.

e Carcinogenicity Studies (OECD TG 451): To determine the tumor-inducing potential over the
lifespan of a test animal.

Conclusion

Strontium arsenate (CAS 13464-68-1) is a hazardous inorganic compound with limited
publicly available data on its specific physical and chemical properties. Its primary danger lies
in the toxicity of the arsenate component, which is a known carcinogen and can cause severe
acute and chronic health effects. While general synthesis methods are understood, detailed
experimental protocols and comprehensive toxicological data for this specific salt are scarce.
Researchers and professionals handling this substance should exercise extreme caution and
adhere to stringent safety protocols appropriate for handling highly toxic arsenic compounds.
Further research is warranted to fully characterize the physicochemical properties and
toxicological profile of strontium arsenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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